Maleic hydrazide diethanolamine
Overview
Description
Maleic hydrazide, diethanolamine salt is a clear golden brown liquid. (NTP, 1992)
properties
CAS RN |
5716-15-4 |
|---|---|
Molecular Formula |
C4H11NO2.C4H4N2O2 C8H15N3O4 |
Molecular Weight |
217.22 g/mol |
IUPAC Name |
1,2-dihydropyridazine-3,6-dione;2-(2-hydroxyethylamino)ethanol |
InChI |
InChI=1S/C4H4N2O2.C4H11NO2/c7-3-1-2-4(8)6-5-3;6-3-1-5-2-4-7/h1-2H,(H,5,7)(H,6,8);5-7H,1-4H2 |
InChI Key |
JRIDWRXQHJJLPL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=O)NNC1=O.C(CO)NCCO |
physical_description |
Maleic hydrazide, diethanolamine salt is a clear golden brown liquid. (NTP, 1992) Golden brown liquid; [CAMEO] |
solubility |
Soluble (>=10 mg/ml at 64 °F) (NTP, 1992) SOL IN WATER TO 75% WT/WT |
Origin of Product |
United States |
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